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Compound of Interest

Compound Name: TRIA-662

Cat. No.: B1211872 Get Quote

Technical Support Center: 1-Methylnicotinamide
Chloride (1-MNA)
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to improve

the solubility of 1-Methylnicotinamide chloride (1-MNA) for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is 1-Methylnicotinamide chloride (1-MNA) and what is its appearance?

A1: 1-Methylnicotinamide chloride is the chloride salt form of 1-MNA, a metabolite of

nicotinamide (Vitamin B3).[1] It is typically supplied as a white to off-white or beige crystalline

powder.[2][3][4]

Q2: What is the general solubility of 1-MNA?

A2: 1-MNA is a water-soluble compound.[4] Its solubility can vary depending on the solvent and

the pH. It is very soluble in water, soluble in methanol, and practically insoluble in

dichloromethane and 2-propanol.

Q3: I am having trouble dissolving 1-MNA in my desired solvent. What should I do?

A3: If you are encountering solubility issues, consider the following troubleshooting steps:
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Verify the Solvent: Ensure you are using a recommended solvent. Water, phosphate-buffered

saline (PBS), and methanol are good starting points. Avoid using DMSO, as 1-MNA is

reported to be insoluble in it, and moisture-absorbing DMSO can further reduce solubility.

Check Concentration: The desired concentration might be exceeding the solubility limit in the

chosen solvent. Refer to the solubility data table below to ensure you are working within the

appropriate concentration range.

Use Gentle Heating: A hot water bath can be used to aid in dissolving the compound.

However, be cautious with temperature to avoid degradation.

Increase Agitation: Techniques like vortexing or sonication (ultrasound) can help facilitate

dissolution.

pH Adjustment: For aqueous solutions, the pH can influence solubility. While the solubility in

PBS (pH 7.2) is approximately 10 mg/mL, adjusting the pH might be necessary for specific

experimental needs.

Q4: What is the recommended storage condition for 1-MNA powder and its solutions?

A4: The crystalline solid form of 1-MNA is stable for at least four years when stored at -20°C. It

is recommended to store aqueous solutions for no more than one day. For stock solutions in

solvents, it is advised to aliquot them to avoid repeated freeze-thaw cycles. Stock solutions can

be stored for up to one year at -80°C and for one month at -20°C in a suitable solvent.

Solubility Data
The following table summarizes the solubility of 1-Methylnicotinamide chloride in various

solvents.
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Solvent Solubility Source

Water 855 mg/mL

Water 667 mg/mL

Water 35 mg/mL

Water 15 mg/mL (clear solution)

Phosphate-Buffered Saline

(PBS, pH 7.2)
~10 mg/mL

Methanol 33 mg/mL

Dimethylformamide (DMF) ~15 mg/mL

Ethanol ~2.5 mg/mL

2-Propanol
~1.3 mg/mL (practically

insoluble)

Dichloromethane
< 0.1 mg/mL (practically

insoluble)

Dimethyl sulfoxide (DMSO) Insoluble

Note: The reported solubility values may vary between different sources and batches of the

compound.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL 1-MNA Stock
Solution in PBS (pH 7.2)

Materials:

1-Methylnicotinamide chloride powder

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tube or vial
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Vortex mixer

(Optional) Sonicator or water bath

Procedure:

1. Weigh the desired amount of 1-MNA powder. For example, for 1 mL of a 10 mg/mL

solution, weigh 10 mg of 1-MNA.

2. Transfer the powder to a sterile conical tube.

3. Add the appropriate volume of PBS (pH 7.2).

4. Vortex the solution vigorously for 1-2 minutes.

5. If the powder is not fully dissolved, use a sonicator for 5-10 minutes or gently warm the

solution in a water bath (not exceeding 37°C) with intermittent vortexing until the solid is

completely dissolved.

6. Sterile filter the solution through a 0.22 µm filter if required for your experiment.

7. Use the solution immediately or store it at 4°C for no longer than one day. For longer

storage, aliquoting and freezing at -20°C or -80°C is recommended, though stability in

aqueous solution is limited.

Visualizations
Signaling Pathways and Experimental Workflow
The following diagrams illustrate key signaling pathways involving 1-MNA and a general

workflow for preparing 1-MNA solutions for experiments.
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Cellular Effects of 1-MNA
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Figure 1: Simplified signaling pathways influenced by 1-MNA.
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Figure 2: Experimental workflow for preparing 1-MNA solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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